Cas no 1866890-64-3 (2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-ethyl-)

• Product Name: 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-ethyl-
• CAS No: 1866890-64-3
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 5276042
• PubChem ID: 165785921
• Update Time: 2025-06-14

2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-ethyl-
• 1866890-64-3
• 3-amino-1-(5-ethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol
• EN300-683669

• Inchi： 1S/C9H16N2OS/c1-3-7-5-11-9(13-7)8(12)6(2)4-10/h5-6,8,12H,3-4,10H2,1-2H3
• InChI Key： WHVYVXWVPSNPHG-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(C(C)CN)O)CC

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 333.3±37.0 °C(Predicted)
• pka: 12.83±0.20(Predicted)

Additional information on 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-ethyl-

Recent Advances in the Study of 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-ethyl- (CAS: 1866890-64-3)

The compound 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-ethyl- (CAS: 1866890-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique thiazole ring structure and functional groups, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-ethyl-. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The method employs a combination of catalytic asymmetric synthesis and green chemistry principles, making it both efficient and environmentally friendly. This advancement is particularly significant for large-scale production, which is essential for further preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-ethyl- exhibits promising inhibitory effects on specific enzymatic targets associated with inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that the compound showed potent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This suggests potential applications in the development of anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the mechanism of action have revealed that the compound interacts with multiple signaling pathways, including the NF-κB and MAPK pathways, which are critical regulators of inflammation and immune responses. These findings were corroborated by a 2024 study in the European Journal of Pharmacology, which utilized both molecular docking simulations and cell-based assays to validate the compound's multi-targeted approach. Such properties make it a valuable candidate for polypharmacology, where a single molecule can modulate multiple targets to achieve a therapeutic effect.

Despite these promising results, challenges remain in the development of 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-ethyl- as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has moderate bioavailability and a relatively short half-life, which may necessitate formulation improvements or structural modifications. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations, as highlighted in a recent review in Advanced Drug Delivery Reviews.

In conclusion, 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-ethyl- (CAS: 1866890-64-3) represents a promising scaffold for drug development, particularly in the realm of anti-inflammatory and immunomodulatory therapies. Ongoing research aims to optimize its pharmacological profile and explore its potential in treating a broader range of diseases. The integration of synthetic chemistry, computational biology, and translational research will be crucial in advancing this compound from the bench to the bedside.